Cas no 2803416-72-8 (3,4-Morpholinedicarboxylic acid, 6-(trifluoromethyl)-, 4-(2-propen-1-yl) ester, (3S,6R)-)

• Product Name: 3,4-Morpholinedicarboxylic acid, 6-(trifluoromethyl)-, 4-(2-propen-1-yl) ester, (3S,6R)-
• CAS No: 2803416-72-8
• MF: C₁₀H₁₂F₃NO₅
• MW: 283.201193809509
• CID: 5560539
• Update Time: 2025-07-15

3,4-Morpholinedicarboxylic acid, 6-(trifluoromethyl)-, 4-(2-propen-1-yl) ester, (3S,6R)- Chemical and Physical Properties

Names and Identifiers

• 4-(2-Propen-1-yl) (3S,6R)-6-(trifluoromethyl)-3,4-morpholinedicarboxylate
• 3,4-Morpholinedicarboxylic acid, 6-(trifluoromethyl)-, 4-(2-propen-1-yl) ester, (3S,6R)-

• Inchi： 1S/C10H12F3NO5/c1-2-3-18-9(17)14-4-7(10(11,12)13)19-5-6(14)8(15)16/h2,6-7H,1,3-5H2,(H,15,16)/t6-,7?/m0/s1
• InChI Key： JHVYOZRRZUOTTB-PKPIPKONSA-N
• SMILES： FC(C1CN(C(OCC=C)=O)[C@H](C(O)=O)CO1)(F)F

Additional information on 3,4-Morpholinedicarboxylic acid, 6-(trifluoromethyl)-, 4-(2-propen-1-yl) ester, (3S,6R)-

Introduction to 3,4-Morpholinedicarboxylic acid, 6-(trifluoromethyl)-, 4-(2-propen-1-yl) ester, (3S,6R) and Its Significance in Modern Chemical Research

The compound with the CAS number 2803416-72-8, identified as 3,4-Morpholinedicarboxylic acid, 6-(trifluoromethyl)-, 4-(2-propen-1-yl) ester, (3S,6R), represents a fascinating subject of study in the realm of chemical biology and pharmaceutical innovation. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention due to its potential applications in drug design and therapeutic development. The presence of a trifluoromethyl group and an allyl ester moiety introduces unique electronic and steric properties that can influence its interactions with biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of chiral compounds, with a particular focus on those exhibiting enantioselective properties. The stereochemistry of (3S,6R)-3,4-Morpholinedicarboxylic acid, 6-(trifluoromethyl)-, 4-(2-propen-1-yl) ester is of paramount importance, as it can significantly affect the efficacy and selectivity of drug candidates. The specific arrangement of the substituents around the morpholine ring and the ester functionality plays a crucial role in determining how the molecule interacts with enzymes and receptors in biological systems.

One of the most compelling aspects of this compound is its structural complexity. The trifluoromethyl group enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes. This property is particularly valuable in designing drugs that need to reach their targets within the body efficiently. Additionally, the allyl ester moiety can undergo various chemical transformations, making it a versatile building block for synthesizing more complex molecules. These features have made this compound a subject of interest for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the potential of 3,4-Morpholinedicarboxylic acid, 6-(trifluoromethyl)-, 4-(2-propen-1-yl) ester in modulating biological pathways associated with inflammation and pain. The compound’s ability to interact with specific enzymes and receptors has been explored in preclinical models, revealing promising results for its use in treating chronic conditions. For instance, research suggests that this molecule may inhibit the activity of certain proteases involved in inflammatory responses without affecting other related enzymes. This selectivity is crucial for developing drugs with minimal side effects.

The stereochemical purity of (3S,6R)-3,4-Morpholinedicarboxylic acid, 6-(trifluoromethyl)-, 4-(2-propen-1-yl) ester is another critical factor that contributes to its appeal in pharmaceutical research. Enantiomers of a molecule can exhibit vastly different biological activities due to their distinct interactions with chiral centers in biological systems. The (3S,6R) configuration ensures that the compound maintains a specific three-dimensional structure that is optimized for binding to biological targets. This level of stereochemical control is essential for developing drugs that are both effective and safe.

Advances in synthetic chemistry have enabled researchers to produce 2803416-72-8 with high precision and yield. Modern techniques such as asymmetric synthesis and catalytic hydrogenation have made it possible to construct complex molecules like this one efficiently. These methods not only improve the accessibility of the compound but also allow for modifications that can enhance its pharmacological properties. For example, further derivatization of the morpholine ring or the ester functionality could lead to new analogs with improved bioavailability or reduced toxicity.

The role of computational modeling in understanding the behavior of 3,4-Morpholinedicarboxylic acid, 6-(trifluoromethyl)-, 4-(2-propen-1-yl) ester cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this molecule interacts with biological targets at an atomic level. These computational approaches complement experimental studies by predicting binding affinities and identifying potential binding sites. By integrating computational methods with traditional experimental techniques, researchers can accelerate the discovery process and optimize drug candidates more effectively.

In conclusion,2803416-72-8 represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for developing new therapeutic agents targeting various diseases. The ongoing exploration of its pharmacological properties underscores its importance as a research compound. As scientific understanding continues to evolve,(3S,6R)-3，4-Morpholinedicarboxylic acid，6-trifluoromethyl，4-(2-propen-l）yl ester will likely play an increasingly important role in shaping future treatments.